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Compound of Interest

Compound Name: Schleicheol 2

Cat. No.: B15595132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the chemical structure of

Schleicheol 2. Due to the limited availability of research focused specifically on Schleicheol 2,

this whitepaper extrapolates potential biological activities, experimental protocols, and signaling

pathways based on studies of its source organism, Schleichera oleosa, and structurally related

phytosterols. All data and methodologies presented should be considered in this context.

Introduction
Schleicheol 2 is a naturally occurring phytosterol. Phytosterols, a class of steroid alcohols

found in plants, are of significant interest to the scientific community due to their diverse

biological activities. This technical guide provides an in-depth look at the chemical structure of

Schleicheol 2 and explores its potential therapeutic applications by examining data from

closely related compounds and the plant from which it is isolated, Schleichera oleosa. The

information herein is intended to serve as a foundational resource for researchers and

professionals in drug development.

Chemical Structure and Properties
Schleicheol 2 is a stigmastane-type steroid. Its chemical identity has been established through

spectroscopic analysis.
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Molecular Formula: C₃₀H₅₂O₂[1]

IUPAC Name: 17-(5-ethyl-6-methylheptan-2-yl)-7-methoxy-10,13-dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol[1]

CAS Number: 256445-66-6[1]

Synonyms: 7-Methoxystigmast-5-en-3-ol, Schleichol 1 (note: PubChem lists "Schleichol 1" as a

synonym for Schleicheol 2, suggesting they may be closely related or identical)[1]

The structure of Schleicheol 2 is characterized by a tetracyclic cyclopenta[a]phenanthrene

core, typical of sterols, with a substituted side chain at C-17, a hydroxyl group at C-3, and a

methoxy group at C-7.

Inferred Biological Activities and Quantitative Data
While direct studies on the biological effects of Schleicheol 2 are scarce, research on extracts

from Schleichera oleosa and analogous phytosterols suggests potential anticancer and

antimicrobial properties.

Anticancer Activity
Extracts from Schleichera oleosa have demonstrated anticancer and anti-metastatic effects. A

study on the seed extract showed it could reduce the proliferation of breast cancer cells by up-

regulating the expression of the BRCA1 and p16 genes[1][2]. The IC50 of the seed extract was

found to be 140 µg/ml in MCF-7 breast cancer cells[2].

Furthermore, a structurally similar compound, stigmast-5-en-3-ol, has shown significant

antiproliferative effects on human leukemia (HL-60) and breast cancer (MCF-7) cell lines. This

suggests that Schleicheol 2 may exhibit similar cytotoxic activities.
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Compound Cell Line Activity
Quantitative
Data (IC₅₀)

Reference

Schleichera

oleosa seed

extract

MCF-7 (Breast

Cancer)

Anticancer, Anti-

metastatic
140 µg/ml [2]

Stigmast-5-en-3-

ol

HL-60

(Leukemia)
Antiproliferative 37.82 µg/ml [3]

Stigmast-5-en-3-

ol

MCF-7 (Breast

Cancer)
Antiproliferative 45.17 µg/ml [3]

Antimicrobial Activity
Triterpenoids isolated from the bark of Schleichera oleosa have shown promising antimicrobial

activity against various fungal and bacterial pathogens. While specific data for Schleicheol 2 is

unavailable, the general findings for compounds from the same source suggest its potential in

this area.

Putative Signaling Pathway: Induction of Apoptosis
Based on the pro-apoptotic effects observed for the related sterol, stigmast-5-en-3-ol, a

plausible mechanism of action for the potential anticancer activity of Schleicheol 2 is the

induction of the mitochondria-mediated apoptotic pathway. Stigmast-5-en-3-ol was found to

increase the expression of the pro-apoptotic protein Bax and caspases, while decreasing the

levels of the anti-apoptotic protein Bcl-xL[3]. This shifts the cellular balance towards apoptosis,

leading to programmed cell death in cancer cells.
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Caption: Putative mitochondria-mediated apoptosis pathway induced by Schleicheol 2.

Experimental Protocols
The following are generalized protocols for the extraction, isolation, and characterization of

phytosterols like Schleicheol 2 from plant materials. These are not specific to Schleicheol 2
but represent standard methodologies in natural product chemistry.

Extraction and Isolation Workflow
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Caption: General experimental workflow for the isolation of Schleicheol 2.
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Detailed Methodologies
a. Plant Material Collection and Preparation: The bark of Schleichera oleosa is collected,

washed, and shade-dried. The dried material is then ground into a coarse powder.

b. Extraction:

Maceration: The powdered plant material is soaked in a suitable solvent (e.g., methanol or a

hexane-ethanol mixture) at room temperature for an extended period (e.g., 72 hours) with

occasional stirring. The process is repeated multiple times to ensure complete extraction.

Soxhlet Extraction: For a more exhaustive extraction, the powdered material is placed in a

thimble in a Soxhlet apparatus and extracted with a suitable solvent (e.g., hexane) for

several hours.

c. Isolation and Purification:

The crude extract is concentrated under reduced pressure using a rotary evaporator.

The concentrated extract is subjected to column chromatography on silica gel.

The column is eluted with a gradient of solvents, starting with a non-polar solvent (e.g.,

hexane) and gradually increasing the polarity (e.g., with ethyl acetate).

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Fractions containing the compound of interest are pooled and further purified using

preparative High-Performance Liquid Chromatography (HPLC) to yield pure Schleicheol 2.

d. Structure Elucidation: The structure of the isolated compound is confirmed using a

combination of spectroscopic techniques:

Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR are used to determine the

carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI-MS) or Gas

Chromatography-Mass Spectrometry (GC-MS) are used to determine the molecular weight

and fragmentation pattern of the compound.
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Conclusion and Future Directions
Schleicheol 2, a phytosterol with a defined chemical structure, represents a promising

candidate for further pharmacological investigation. While direct evidence of its biological

activity is currently limited, studies on its source plant, Schleichera oleosa, and structurally

related compounds strongly suggest potential anticancer and antimicrobial properties. The

inferred pro-apoptotic mechanism of action provides a solid basis for future research into its

efficacy against various cancer cell lines.

To fully elucidate the therapeutic potential of Schleicheol 2, further studies are warranted.

These should include:

Isolation and purification of Schleicheol 2 in sufficient quantities for comprehensive

biological screening.

In vitro and in vivo studies to determine its specific anticancer and antimicrobial activities,

including the determination of IC₅₀ and Minimum Inhibitory Concentration (MIC) values.

Elucidation of the precise molecular mechanisms and signaling pathways modulated by

Schleicheol 2.

This whitepaper serves as a call to action for the scientific community to explore the untapped

potential of Schleicheol 2 as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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